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Wedelobatin B Wedelobatin B
Brand Name: Vulcanchem
CAS No.: 1589488-35-6
VCID: VC0161541
InChI: InChI=1S/C30H44O3/c1-18(2)22-15-23(31)19(3)14-24(22)33-27(32)29(6)12-7-11-28(5)25(29)10-13-30-16-20(4)21(17-30)8-9-26(28)30/h9,14,18,21-25,31H,4,7-8,10-13,15-17H2,1-3,5-6H3/t21-,22-,23+,24+,25+,28-,29-,30-/m1/s1
SMILES: CC1=CC(C(CC1O)C(C)C)OC(=O)C2(CCCC3(C2CCC45C3=CCC(C4)C(=C)C5)C)C
Molecular Formula: C30H44O3
Molecular Weight: 452.679

Wedelobatin B

CAS No.: 1589488-35-6

Reference Standards

VCID: VC0161541

Molecular Formula: C30H44O3

Molecular Weight: 452.679

Wedelobatin B - 1589488-35-6

CAS No. 1589488-35-6
Product Name Wedelobatin B
Molecular Formula C30H44O3
Molecular Weight 452.679
Standard InChI InChI=1S/C30H44O3/c1-18(2)22-15-23(31)19(3)14-24(22)33-27(32)29(6)12-7-11-28(5)25(29)10-13-30-16-20(4)21(17-30)8-9-26(28)30/h9,14,18,21-25,31H,4,7-8,10-13,15-17H2,1-3,5-6H3/t21-,22-,23+,24+,25+,28-,29-,30-/m1/s1
Standard InChIKey XSTKQTLRXOMFCI-WZQMCGDFSA-N
SMILES CC1=CC(C(CC1O)C(C)C)OC(=O)C2(CCCC3(C2CCC45C3=CCC(C4)C(=C)C5)C)C
Appearance Oil
Last Modified Aug 20 2021
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